![molecular formula C17H23N7S B5523821 N,N-dimethyl-1-[4-methyl-5-(1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-yl)-4H-1,2,4-triazol-3-yl]methanamine](/img/structure/B5523821.png)
N,N-dimethyl-1-[4-methyl-5-(1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-yl)-4H-1,2,4-triazol-3-yl]methanamine
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Description
N,N-dimethyl-1-[4-methyl-5-(1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-yl)-4H-1,2,4-triazol-3-yl]methanamine is a useful research compound. Its molecular formula is C17H23N7S and its molecular weight is 357.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 357.17356494 g/mol and the complexity rating of the compound is 443. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Applications
Compounds related to N,N-dimethyl-1-[4-methyl-5-(1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-yl)-4H-1,2,4-triazol-3-yl]methanamine have demonstrated antimicrobial and antifungal properties. For instance, thienopyrimidine derivatives have shown remarkable activity against fungi and bacteria, suggesting potential as antimicrobial and anti-inflammatory agents (Tolba et al., 2018). Additionally, novel series of compounds synthesized from thienopyridine hydrazide displayed significant antifungal activity against Candida albicans, indicating their potential as antifungal agents (Sangshetti et al., 2014).
Anti-inflammatory Applications
Research has also focused on the anti-inflammatory properties of thieno[2,3-d]pyrimidine derivatives, highlighting their relevance in designing new therapeutic agents. These compounds have been investigated for their potential to inhibit cyclooxygenase enzymes, demonstrating promising analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Chemical Synthesis and Cyclin-dependent Kinase Inhibition
Thieno[2,3-d]pyrimidine derivatives have been utilized in chemical synthesis, showcasing the versatility of these compounds in creating heterocyclic structures. Their synthesis involves various chemical reactions that yield compounds with potential biological activities. For example, a study described the synthesis of 2,3-dimethyl- and 2,3-tri-, tetra-, and pentamethylene-substituted derivatives, demonstrating the chemical diversity achievable with these compounds (Elmuradov et al., 2011). Furthermore, specific derivatives have been identified as inhibitors of cyclin-dependent kinase-2 (CDK2), a key regulator in cell cycle progression, highlighting their potential as therapeutic agents in cancer research (Wang et al., 2004).
Properties
IUPAC Name |
N,N-dimethyl-1-[4-methyl-5-(1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-yl)-1,2,4-triazol-3-yl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N7S/c1-22(2)10-14-20-21-16(23(14)3)12-4-7-24(8-5-12)17-15-13(6-9-25-15)18-11-19-17/h6,9,11-12H,4-5,7-8,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBNJEYAQAKNAIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1C2CCN(CC2)C3=NC=NC4=C3SC=C4)CN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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